Cas no 34084-87-2 (4-Nitro-benzobthiophene-2-carboxylic Acid Methyl Ester)

• Product Name: 4-Nitro-benzobthiophene-2-carboxylic Acid Methyl Ester
• CAS No: 34084-87-2
• MF: C₁₀H₇NO₄S
• MW: 237.231881380081
• MDL: MFCD13180960
• CID: 1036401
• PubChem ID: 59341424
• Update Time: 2025-04-20

4-Nitro-benzobthiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-nitrobenzo[b]thiophene-2-carboxylate
• Methyl 4-nitro-1-benzothiophene-2-carboxylate
• LogP
• Methyl-4-nitro-1-benzothiophen-2-carboxylat
• 4-Nitro-benzo[b]thiophene-2-carboxylic acid methyl ester
• DTXSID60731585
• Methyl4-nitrobenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 4-nitro-, methyl ester
• Methyl4-nitro-1-benzothiophene-2-carboxylate
• SB36703
• SCHEMBL829093
• CS-0148774
• SUEKXWDIHCBEHT-UHFFFAOYSA-N
• 34084-87-2
• MFCD13180960
• DB-119451
• 4-Nitro-benzobthiophene-2-carboxylic Acid Methyl Ester

• MDL： MFCD13180960
• Inchi： 1S/C10H7NO4S/c1-15-10(12)9-5-6-7(11(13)14)3-2-4-8(6)16-9/h2-5H,1H3
• InChI Key： SUEKXWDIHCBEHT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.00961
• Monoisotopic Mass: 237.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 393.2°C at 760 mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.669
• PSA: 69.44

4-Nitro-benzobthiophene-2-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)